Cas no 159279-80-8 (methyl 1-aminospiro2.5octane-1-carboxylate)

• Product Name: methyl 1-aminospiro2.5octane-1-carboxylate
• CAS No: 159279-80-8
• MF: C₁₀H₁₇NO₂
• MW: 183.24748301506
• MDL: MFCD20717755
• CID: 5607769
• PubChem ID: 10419851
• Update Time: 2025-06-13

methyl 1-aminospiro2.5octane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 1-aminospiro[2.5]octane-1-carboxylate
• EN300-8146788
• 159279-80-8
• methyl 1-aminospiro2.5octane-1-carboxylate

• MDL： MFCD20717755
• Inchi： 1S/C10H17NO2/c1-13-8(12)10(11)7-9(10)5-3-2-4-6-9/h2-7,11H2,1H3
• InChI Key： XZCKEGBTWCATGN-UHFFFAOYSA-N
• SMILES： O(C)C(C1(CC21CCCCC2)N)=O

Computed Properties

• Exact Mass: 183.125928785g/mol
• Monoisotopic Mass: 183.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 52.3Ų

Additional information on methyl 1-aminospiro2.5octane-1-carboxylate

Recent Advances in the Study of Methyl 1-Aminospiro[2.5]octane-1-carboxylate (CAS: 159279-80-8)

Methyl 1-aminospiro[2.5]octane-1-carboxylate (CAS: 159279-80-8) is a spirocyclic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential pharmacological applications. Recent studies have explored its synthesis, biological activity, and potential as a scaffold for drug development. This research brief aims to summarize the latest findings related to this compound and its implications for future research and therapeutic development.

The synthesis of methyl 1-aminospiro[2.5]octane-1-carboxylate has been optimized in recent years, with several research groups reporting improved yields and purity through novel catalytic methods. A 2023 study published in the Journal of Organic Chemistry demonstrated the use of palladium-catalyzed cyclization to achieve high enantioselectivity, which is critical for its application in chiral drug development. The study also highlighted the compound's stability under physiological conditions, making it a promising candidate for further pharmacological evaluation.

In terms of biological activity, methyl 1-aminospiro[2.5]octane-1-carboxylate has shown potential as a modulator of neurotransmitter receptors. A recent preprint on bioRxiv reported its affinity for GABA_A receptors, suggesting possible applications in neurological disorders such as anxiety and epilepsy. The study utilized computational docking and in vitro binding assays to elucidate the compound's interaction with receptor subunits, providing a foundation for structure-activity relationship (SAR) studies.

Another area of interest is the compound's role as a building block for more complex molecules. A 2024 patent application disclosed its use in the synthesis of spirocyclic peptidomimetics, which are being investigated for their ability to inhibit protein-protein interactions involved in cancer progression. The patent highlights the versatility of methyl 1-aminospiro[2.5]octane-1-carboxylate as a scaffold, owing to its rigid structure and functional handles for further derivatization.

Despite these promising developments, challenges remain in the clinical translation of methyl 1-aminospiro[2.5]octane-1-carboxylate-based therapeutics. Pharmacokinetic studies indicate that the compound exhibits moderate bioavailability, which may require formulation optimization or prodrug strategies. Additionally, its long-term safety profile has yet to be fully characterized, necessitating further preclinical studies.

In conclusion, methyl 1-aminospiro[2.5]octane-1-carboxylate (CAS: 159279-80-8) represents a compelling case study in the intersection of synthetic chemistry and drug discovery. Its unique spirocyclic architecture, combined with emerging biological data, positions it as a valuable tool for medicinal chemists. Future research should focus on expanding its therapeutic applications, improving its drug-like properties, and exploring its potential in combination therapies.